Cas no 1245772-99-9 (4-chloro-1-cyclopentyl-3-methyl-1H-pyrazole)

4-Chloro-1-cyclopentyl-3-methyl-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with chloro, cyclopentyl, and methyl functional groups. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The chloro group enhances reactivity for further functionalization, while the cyclopentyl moiety contributes to steric and electronic modulation, improving selectivity in target interactions. Its stability under standard conditions ensures reliable handling and storage. The compound’s well-defined molecular framework makes it valuable for developing biologically active molecules, including kinase inhibitors and other therapeutic agents. Its purity and consistent performance support reproducible results in complex synthetic pathways.
4-chloro-1-cyclopentyl-3-methyl-1H-pyrazole structure
1245772-99-9 structure
Product Name:4-chloro-1-cyclopentyl-3-methyl-1H-pyrazole
CAS No:1245772-99-9
MF:C9H13ClN2
MW:184.665920972824
MDL:MFCD15976411
CID:3160299
PubChem ID:50896582
Update Time:2025-05-28

4-chloro-1-cyclopentyl-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-1-cyclopentyl-3-methyl-1H-pyrazole
    • AKOS005169279
    • 1245772-99-9
    • STL584303
    • EN300-232455
    • 4-chloro-1-cyclopentyl-3-methylpyrazole
    • MDL: MFCD15976411
    • Inchi: 1S/C9H13ClN2/c1-7-9(10)6-12(11-7)8-4-2-3-5-8/h6,8H,2-5H2,1H3
    • InChI Key: LNAHSEPDZXHULE-UHFFFAOYSA-N
    • SMILES: ClC1C(C)=NN(C=1)C1CCCC1

Computed Properties

  • Exact Mass: 184.0767261Da
  • Monoisotopic Mass: 184.0767261Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 17.8Ų

4-chloro-1-cyclopentyl-3-methyl-1H-pyrazole Pricemore >>

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